![molecular formula C24H21NO4 B107831 (2R,3S)-Benzyl 6-oxo-2,3-diphenylmorpholine-4-carboxylate CAS No. 100516-54-9](/img/structure/B107831.png)
(2R,3S)-Benzyl 6-oxo-2,3-diphenylmorpholine-4-carboxylate
Overview
Description
(2R,3S)-Benzyl 6-oxo-2,3-diphenylmorpholine-4-carboxylate, also known as B6ODPMC, is an important intermediate in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. B6ODPMC is a chiral compound, meaning it has two non-superimposable mirror images, and is composed of a benzyl group and a morpholine ring. B6ODPMC has been extensively studied for its potential applications in the synthesis of various compounds, and its mechanism of action and biochemical and physiological effects have been studied in detail.
Scientific Research Applications
Synthesis and Chemical Applications
Enantioselective Synthesis : This compound has been utilized in the enantioselective synthesis of various amino acids and peptides. For instance, Chauhan (2009) demonstrated its use in the synthesis of (L)-Fmoc-α-Me-Lys(Boc)-OH via diastereoselective alkylation, highlighting its role in creating specific enantiomers of amino acids (Chauhan, 2009).
Williams Glycine Template : Nieuwendijk et al. (1995) reported its preparation in enantiomerically pure form for the Williams glycine template, a significant process in amino acid synthesis (Nieuwendijk et al., 1995).
Intermediate in CCR2 Antagonists Synthesis : Campbell et al. (2009) described its role in synthesizing benzyl 4-(tert-butoxycarbonylamino)-2-(hydroxymethyl)cyclohexylcarbamate, a key intermediate for potent CCR2 antagonists (Campbell et al., 2009).
Biotechnological Applications
- Microbiological Production : Aurich et al. (2012) discussed the biotechnological preparation of related oxo-carboxylic acids and their utilization as new building blocks in organic synthesis, indicating the potential of similar compounds in "green" chemistry applications (Aurich et al., 2012).
Polymer Science and Material Chemistry
Polymer Synthesis : Ueda et al. (1987) found applications of similar oxo-carboxylates in the synthesis of polyamides, highlighting their role in creating novel polymer materials (Ueda et al., 1987).
Hyperbranched Polyamides : Baek et al. (2003) utilized related compounds in the synthesis of hyperbranched aromatic polyamides, indicating the versatility of such compounds in advanced material synthesis (Baek et al., 2003).
Organic and Medicinal Chemistry
Nonclassical Antifolates Synthesis : Gangjee et al. (1988) employed related compounds in the synthesis of pyrrolo annulated pyrido[2,3‐D]pyrimidine, a potential nonclassical antifolate, underscoring its application in medicinal chemistry (Gangjee et al., 1988).
Photocarboxylation in Drug Synthesis : Meng et al. (2019) discussed the use of similar compounds in the photocarboxylation of benzylic C–H bonds, a method significant in synthesizing various drugs (Meng et al., 2019).
properties
IUPAC Name |
benzyl (2R,3S)-6-oxo-2,3-diphenylmorpholine-4-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H21NO4/c26-21-16-25(24(27)28-17-18-10-4-1-5-11-18)22(19-12-6-2-7-13-19)23(29-21)20-14-8-3-9-15-20/h1-15,22-23H,16-17H2/t22-,23+/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HECRUWTZAMPQOS-XZOQPEGZSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)OC(C(N1C(=O)OCC2=CC=CC=C2)C3=CC=CC=C3)C4=CC=CC=C4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C(=O)O[C@@H]([C@@H](N1C(=O)OCC2=CC=CC=C2)C3=CC=CC=C3)C4=CC=CC=C4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H21NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10359677 | |
Record name | Benzyl (2R,3S)-6-oxo-2,3-diphenylmorpholine-4-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10359677 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
387.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
100516-54-9 | |
Record name | Benzyl (2R,3S)-6-oxo-2,3-diphenylmorpholine-4-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10359677 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (2R,3S)-(-)-N-Z-6-oxo-2,3-diphenylmorpholine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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